Cas no 2640863-12-1 (2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine)

• Product Name: 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• CAS No: 2640863-12-1
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5316049
• PubChem ID: 155799401
• Update Time: 2025-10-28

2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• 2640863-12-1
• AKOS040727121
• F6764-4008
• 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

• Inchi： 1S/C19H19N3O2S/c23-25(24,17-6-2-1-3-7-17)22-13-10-15(11-14-22)18-9-8-16-5-4-12-20-19(16)21-18/h1-9,12,15H,10-11,13-14H2
• InChI Key： PBBGTQUNJZRODO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(C2C=CC3=CC=CN=C3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

Recent Advances in the Study of 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS: 2640863-12-1)

The compound 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS: 2640863-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a naphthyridine core linked to a benzenesulfonyl-piperidine moiety, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its molecular interactions, structure-activity relationships (SAR), and potential as a lead compound for drug development.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing key interactions with conserved amino acid residues. These insights have paved the way for the design of derivatives with improved potency and selectivity.

In addition to its anticancer potential, recent investigations have explored the compound's utility in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine shows moderate activity in inhibiting tau protein aggregation, a hallmark of Alzheimer's disease. While the efficacy is still under optimization, these findings suggest a promising avenue for further research into its neuroprotective effects.

The synthesis and optimization of 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine have also been a focus of recent work. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, scalable synthetic route that improves yield and purity compared to earlier methods. The authors emphasized the importance of the benzenesulfonyl group in enhancing the compound's metabolic stability, as evidenced by in vitro microsomal assays. This advancement is critical for transitioning the compound from preclinical studies to potential clinical applications.

Despite these promising developments, challenges remain in the development of 2-[1-(Benzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to improve its drug-like properties. Ongoing research is focused on addressing these limitations through medicinal chemistry approaches, such as the introduction of solubilizing groups or prodrug strategies. The compound's unique scaffold continues to inspire innovation in drug discovery, and future studies are expected to uncover additional therapeutic applications beyond its current scope.